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Compound of Interest

Compound Name: 2,2-Dimethoxybutane

Cat. No.: B1295343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2,2-Dimethoxybutane. Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance within a laboratory setting.

Hazard Identification and Classification
2,2-Dimethoxybutane is classified as a hazardous substance with the following primary risks:

Flammability: It is a flammable liquid and vapor.[1][2]

Health Hazards: It is harmful if swallowed, causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[3]

GHS Hazard Statements: H302, H315, H319, H335[3]
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Hazard Classification GHS Code Description

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin irritation Category 2 H315: Causes skin irritation

Eye irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,2-
Dimethoxybutane to minimize exposure and ensure safety.[3][4][5][6]
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PPE Category Item Specification

Eye and Face Protection Safety Goggles/Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[7]

Skin Protection Chemical-resistant Gloves

Impervious gloves (e.g., nitrile

or neoprene) should be worn.

Regularly inspect gloves for

degradation and establish a

replacement schedule.[4]

Laboratory Coat/Gown

A disposable gown is

preferred, or a clean lab coat

must be worn to protect

clothing and skin.[2]

Respiratory Protection Respirator

Use a NIOSH-approved

respirator if ventilation is

inadequate or when there is a

risk of inhaling vapors.[5]

Foot Protection Closed-toe Shoes

Safety footwear should be

worn in areas where chemicals

are handled.

Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's integrity.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][8]

Avoid contact with skin, eyes, and clothing.[3]
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Do not eat, drink, or smoke in the handling area.[3][4]

Ground and bond containers and receiving equipment to prevent static discharge.[7][8]

Use only non-sparking tools.[7][8]

Wash hands thoroughly after handling.[3][4]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed to prevent leakage and moisture absorption.[3]

Store away from heat, sparks, open flames, and other ignition sources.[7][8]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Recommended storage temperature is between 2°C and 8°C.[3]

Emergency Procedures and First Aid
Immediate and appropriate responses to exposure are critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.

Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[3][4]

Inhalation

Move the person to fresh air and keep them at

rest in a comfortable position for breathing. If

breathing is irregular or stops, provide artificial

respiration. Call a physician.[3]

Ingestion

If swallowed, call a poison center or doctor

immediately. Rinse mouth with water. Do not

induce vomiting.[3][7]

Spill and Disposal Plan
Spill Containment:

Evacuate: Clear the area of all personnel.[4]

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material to soak up the spill.[7]

Collect: Place the absorbed material into a suitable, closed, and labeled container for

disposal.[4]

Clean: Thoroughly clean the contaminated area.[3]

Disposal:
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Dispose of 2,2-Dimethoxybutane and its containers in accordance with local, regional, and

national hazardous waste regulations.[3][7]

Do not allow the chemical to enter drains or surface water.[3]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[7]

Chemical Handling Workflow
The following diagram illustrates the standard operating procedure for handling 2,2-
Dimethoxybutane in a laboratory setting.
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Preparation

Handling

Post-Handling & Disposal

Emergency Protocol

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Prepare Work Area
- Ensure fume hood is operational
- Set up spill containment materials

Retrieve 2,2-Dimethoxybutane from storage

Dispense required amount inside fume hood

Tightly close container

Return to designated storage

Clean work area and equipment

Dispose of waste in designated hazardous waste container

Doff PPE

Wash hands thoroughly

Spill Occurs

Contain spill with absorbent material Notify supervisor

Personal Exposure

Administer First Aid Seek medical attention

Click to download full resolution via product page

Caption: Workflow for handling 2,2-Dimethoxybutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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